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Technical Summary of Ocular Toxicity

The table below summarizes the key characteristics of the ocular adverse events associated with

encorafenib, particularly when used in combination with the MEK inhibitor binimetinib.

Toxicity Feature

Clinical Description & Key Characteristics

Primary Ocular
AE

Underlying

Mechanism

Typical Onset

Clinical
Symptoms

OCT Findings

Serous Retinal Detachment (SRD) / MEK inhibitor-associated retinopathy
(MEKAR) [1] [2] [3].

Inhibition of the MAPK pathway, leading to increased permeability of the Retinal
Pigment Epithelium (RPE) via aquaporin 1 dysregulation, causing subretinal fluid
accumulation [1] [4].

Early in treatment; often within days to weeks. However, cases with onset after
several months have been reported [1] [2].

Blurred vision, metamorphopsia, photopsia, visual disturbances. A significant
proportion of patients can be asymptomatic [1].

Multifocal, serous neurosensory retinal detachments. Configurations can be "dome,"
"caterpillar,” "wavy," or "splitting” [1]. It is often bilateral [1] [2].
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Toxicity Feature Clinical Description & Key Characteristics

Fluid Dynamics A key characteristic is rapid fluctuation; SRD can appear and resolve within hours,
even on continued therapy [2].

Other Ocular Uveitis, dry eye, conjunctivitis, and retinal vein occlusion (RVO) have been reported
AEs with BRAF/MEK inhibitor therapies [1] [3].

Recommended Monitoring & Management Protocol

The following workflow and table outline a standardized approach for monitoring and managing patients on

encorafenib, synthesizing recommendations from the literature.

Baseline Comprehensive
Ophthalmic Exam

RERGNERY sl o> Every 2-3 Months

At Any Time

Patient Reports
Visual Symptoms

Manage Based on Severity
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| Monitoring & Management Action | Protocol Details | | :--- | :--- | | Baseline Examination | A
comprehensive ophthalmic exam prior to treatment initiation is recommended. This should include visual
acuity, slit-lamp examination, dilated funduscopic examination, and Optical Coherence Tomography
(OCT) imaging [4]. | | Routine Monitoring | For patients on combination therapy, one source recommends
baseline evaluation and 3 monthly visits after initiation [1]. In clinical practice, regular monitoring (e.g.,
every 2-3 months) with OCT is common during active treatment. | | Symptomatic Triage | Any patient
reporting new visual symptoms requires urgent ophthalmologic evaluation. Patients should be advised to
monitor vision at home (e.g., with an Amsler grid) and report changes immediately [1] [4]. | | Management

by Severity |

e Mild/Asymptomatic (Grade 1-2): Continue encorafenib and observe closely. Toxicities often resolve
spontaneously without intervention [1] [4].

e Symptomatic & Vision-Affecting (Grade 3): Temporarily withhold encorafenib/binimetinib.
Consider dose reduction upon rechallenge after symptoms and fluid resolve [1] [5].

e Severe Vision Loss (Grade 4): Permanently discontinue the drug(s citation:1].

| | Patient Communication | Proactively inform patients about potential ocular side-effects. Discussing the
often transitory and manageable nature of MEKAR can help decrease anxiety and improve adherence to
monitoring [1]. |

Experimental & Clinical Considerations

For researchers and clinicians, understanding these additional facets is crucial for trial design and patient

management:

o Differentiating MEKAR from Other Conditions: It is important to distinguish MEKAR from Central
Serous Chorioretinopathy (CSCR). MEKAR is typically bilateral with multifocal serous
detachments and normal choroidal thickness, whereas CSCR is usually unilateral and associated
with choroidal thickening [1] [2]. Furthermore, no leakage point is observed on fluorescein
angiography in MEKAR [2].

e Combination Therapy Risk: The combination of BRAF and MEK inhibitors (like encorafenib +
binimetinib) has a synergistic effect on ocular toxicity, leading to earlier manifestation and higher
rates of abnormalities compared to monotherapies [1].

¢ Rapidly Fluctuating Fluid: The subretinal fluid in MEKAR can change remarkably quickly, resolving
within hours. This should be considered when scheduling and interpreting OCT scans for patients on
therapy [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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